Cas no 1185319-78-1 (1-Methyl-2-(1-piperazinyl)-1H-benzimidazole hydrochloride)

• Product Name: 1-Methyl-2-(1-piperazinyl)-1H-benzimidazole hydrochloride
• CAS No: 1185319-78-1
• MF: C₁₂H₁₇ClN₄
• MW: 252.743180990219
• CID: 1004261
• PubChem ID: 45788985
• Update Time: 2025-04-20

1-Methyl-2-(1-piperazinyl)-1H-benzimidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-(1-piperazinyl)-1H-benzimidazole hydrochloride
• 1-Methyl-2-(piperazin-1-yl)-1H-benzo[d]imidazole hydrochloride
• 1-methyl-2-piperazin-1-ylbenzimidazole,hydrochloride
• 1-Methyl-2-piperazin-1-yl-1H-benzoimidazole hydrochloride
• 1-methyl-2-piperazinylbenzimidazole,chloride
• 1-methyl-2-piperazin-1-ylbenzimidazole;hydrochloride
• 1-methyl-2-(piperazin-1-yl)-1H-1,3-benzodiazole hydrochloride
• AM10305
• 1-Methyl-2-(piperazin-1-yl)-1H-benzo[d]imidazolehydrochloride
• DB-301456
• 1185319-78-1
• AKOS015941408
• 1-Methyl-2-(piperazin-1-yl)-1H-benzimidazole--hydrogen chloride (1/1)
• DTXSID80671792
• 1-Methyl-2-piperazin-1-yl-1H-benzoiMidazole hydrochloride, 98+% C12H17ClN4, MW: 252.75

• MDL： MFCD10698915
• Inchi： 1S/C12H16N4.ClH/c1-15-11-5-3-2-4-10(11)14-12(15)16-8-6-13-7-9-16;/h2-5,13H,6-9H2,1H3;1H
• InChI Key： CGQYXYMCQYXFQA-UHFFFAOYSA-N
• SMILES： Cl.N1(C2=NC3C=CC=CC=3N2C)CCNCC1

Computed Properties

• Exact Mass: 252.11400
• Monoisotopic Mass: 252.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.09000
• LogP: 2.17870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines